Cas no 898422-29-2 (2-(2,4-dimethoxyphenyl)-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 2-(2,4-dimethoxyphenyl)-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 898422-29-2
• MF: C₂₂H₂₁N₅O₅
• MW: 435.432644605637
• CID: 6293613
• PubChem ID: 16810153
• Update Time: 2025-07-10

2-(2,4-dimethoxyphenyl)-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dimethoxyphenyl)-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• F2565-0153
• 898422-29-2
• AKOS024660565
• 2-(2,4-dimethoxyphenyl)-9-(4-ethoxyphenyl)-8-oxo-7H-purine-6-carboxamide

• Inchi： 1S/C22H21N5O5/c1-4-32-13-7-5-12(6-8-13)27-21-18(25-22(27)29)17(19(23)28)24-20(26-21)15-10-9-14(30-2)11-16(15)31-3/h5-11H,4H2,1-3H3,(H2,23,28)(H,25,29)
• InChI Key： NVRWQHAVTQMCLH-UHFFFAOYSA-N
• SMILES： O=C1NC2C(C(N)=O)=NC(C3C=CC(=CC=3OC)OC)=NC=2N1C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 435.15426879g/mol
• Monoisotopic Mass: 435.15426879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 129Ų

Additional information on 2-(2,4-dimethoxyphenyl)-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

Comprehensive Overview of 2-(2,4-dimethoxyphenyl)-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS 898422-29-2)

2-(2,4-dimethoxyphenyl)-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS 898422-29-2) is a sophisticated purine derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure featuring dimethoxyphenyl and ethoxyphenyl substituents, has garnered attention for its potential applications in targeted therapies. Researchers are particularly interested in its purine-6-carboxamide backbone, which is known to interact with various biological pathways, including those involved in inflammation and cellular signaling.

In recent years, the demand for purine-based compounds has surged due to their versatility in drug development. The 8-oxo-8,9-dihydro-7H-purine core of this molecule is a key structural motif found in many bioactive molecules, making it a focal point for studies on enzyme inhibition and receptor modulation. With the rise of precision medicine and personalized therapeutics, compounds like CAS 898422-29-2 are being explored for their ability to selectively target disease mechanisms while minimizing off-target effects.

The synthesis of 2-(2,4-dimethoxyphenyl)-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide involves multi-step organic reactions, often requiring advanced techniques such as cross-coupling and amide bond formation. Its methoxy and ethoxy functional groups contribute to its solubility and bioavailability, which are critical factors in drug design. These properties align with current trends in green chemistry, where researchers prioritize sustainable synthesis methods to reduce environmental impact.

From a commercial perspective, CAS 898422-29-2 is of interest to pharmaceutical companies and academic institutions alike. Its potential applications span cancer research, neurodegenerative diseases, and metabolic disorders, reflecting broader industry trends toward multifunctional therapeutics. Online searches for "purine derivatives in drug discovery" and "CAS 898422-29-2 suppliers" have increased, highlighting its growing relevance in the scientific community.

In conclusion, 2-(2,4-dimethoxyphenyl)-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide represents a promising candidate for future therapeutic development. Its structural complexity and biological activity make it a valuable subject for ongoing research, particularly in the context of AI-driven drug discovery and high-throughput screening. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing modern medicine.